Cas no 847381-22-0 (4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide
• CAS No: 847381-22-0
• MF: C₂₃H₂₆ClN₃O₂S₂
• MW: 476.054441928864
• CID: 6072170
• PubChem ID: 16806587
• Update Time: 2025-08-03

4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide
• 4-chloro-N-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-[1-methyl-2-(4-phenyl-1-piperazinyl)-2-(2-thienyl)ethyl]-
• F0655-0794
• AKOS024593335
• 847381-22-0
• 4-chloro-N-[1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]benzene-1-sulfonamide
• CCG-30048

• Inchi： 1S/C23H26ClN3O2S2/c1-18(25-31(28,29)21-11-9-19(24)10-12-21)23(22-8-5-17-30-22)27-15-13-26(14-16-27)20-6-3-2-4-7-20/h2-12,17-18,23,25H,13-16H2,1H3
• InChI Key： VTRXQHUXXWFIAV-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C(N2CCN(C3=CC=CC=C3)CC2)C2SC=CC=2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 475.1154971g/mol
• Monoisotopic Mass: 475.1154971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 625.8±65.0 °C(Predicted)
• pka: 10.55±0.50(Predicted)

Additional information on 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 847381-22-0)

4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 847381-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a thiophene ring, a phenylpiperazine moiety, and a chlorobenzene group, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential interactions with biological targets, which could lead to novel therapeutic agents.

The compound's molecular structure is characterized by the presence of a sulfonamide functional group, which is known for its role in enhancing binding affinity and metabolic stability in drug molecules. The incorporation of a thiophene ring adds to its versatility, as this heterocycle is frequently employed in the design of bioactive molecules due to its electron-rich nature and ability to participate in diverse chemical reactions. Additionally, the phenylpiperazine component is a common pharmacophore found in many central nervous system (CNS)-active drugs, suggesting potential neurological applications for this compound.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, driven by their broad-spectrum biological activities. A search trend analysis reveals that queries such as "sulfonamide derivatives in drug development" and "thiophene-containing pharmaceuticals" are increasingly popular, reflecting the demand for innovative therapeutic agents. The unique combination of 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide positions it as a promising candidate for further investigation, particularly in areas like neurological disorders and infectious diseases.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including sulfonylation, amination, and heterocyclic coupling. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 847381-22-0 serves as a critical identifier in chemical databases, facilitating its retrieval for research purposes. Its molecular weight and solubility properties are also key parameters for researchers evaluating its suitability for various applications.

The potential applications of 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide extend beyond pharmaceuticals. Recent studies have explored its utility in material science, particularly in the development of organic semiconductors and conductive polymers. The thiophene ring, in particular, is known for its role in enhancing charge transport properties, making this compound a candidate for advanced electronic materials. This interdisciplinary appeal underscores its importance in both life sciences and engineering.

As the demand for targeted therapies and precision medicine grows, compounds like 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide are likely to play a pivotal role. Its structural complexity allows for fine-tuning of pharmacological properties, addressing challenges such as drug resistance and side effect profiles. Researchers are also investigating its potential as a protease inhibitor or receptor modulator, which could open new avenues for treating chronic conditions.

In conclusion, 4-chloro-N-1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide (CAS No. 847381-22-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural ingenuity make it a valuable subject for ongoing research. With increasing interest in heterocyclic compounds and sulfonamide derivatives, this compound is poised to contribute significantly to advancements in both therapeutic and technological fields.